Cas no 5467-36-7 ((4aS,8aS)-1,4-bis(3-methylbutyl)decahydroquinoxaline)

• Product name: (4aS,8aS)-1,4-bis(3-methylbutyl)decahydroquinoxaline
• CAS No: 5467-36-7
• MF: C₁₈H₃₆N₂
• MW: 280.49184513092
• CID: 942489

(4aS,8aS)-1,4-bis(3-methylbutyl)decahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• (4aS,8aS)-1,4-bis(3-methylbutyl)decahydroquinoxaline
• Quinoxaline, decahydro-1,4-bis(3-methylbutyl)-, trans- (9CI)

• Inchi： 1S/C18H36N2/c1-15(2)9-11-19-13-14-20(12-10-16(3)4)18-8-6-5-7-17(18)19/h15-18H,5-14H2,1-4H3/t17-,18-/m0/s1
• InChI Key： OYSVALUQVIHYRR-ROUUACIJSA-N
• SMILES： N1(CCC(C)C)[C@]2([H])[C@]([H])(CCCC2)N(CCC(C)C)CC1

Computed Properties

• Exact Mass: 280.28808

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±10.0 °C(Predicted)
• PSA: 6.48
• pka: 8.59±0.20(Predicted)